
comparing thermoelectric performance of
YbMg2(Bi,Sb)2 Zintl phase

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antimony;bismuth

Cat. No.: B082841 Get Quote

An Objective Comparison of the Thermoelectric Performance of the YbMg₂(Bi,Sb)₂ Zintl Phase

The quest for efficient thermoelectric materials, capable of converting waste heat into useful

electrical energy, has led to significant research into various material classes. Among these,

Zintl phases have emerged as promising candidates due to their unique "phonon-glass,

electron-crystal" characteristics.[1] This guide provides a detailed comparison of the

thermoelectric performance of the YbMg₂(Bi,Sb)₂ solid solution, a layered Zintl compound that

has garnered considerable attention for its tunable properties.[2][3] We will delve into the

quantitative thermoelectric data, the experimental methodologies used for their

characterization, and a comparison with alternative thermoelectric materials.

Data Presentation: Thermoelectric Properties
The thermoelectric efficiency of a material is quantified by the dimensionless figure of merit, zT,

defined as zT = (α²σ/κ)T, where α is the Seebeck coefficient, σ is the electrical conductivity, κ is

the thermal conductivity, and T is the absolute temperature.[4][5] The following table

summarizes the key thermoelectric properties of the YbMg₂(Bi,Sb)₂ solid solution at various

compositions and temperatures, alongside other notable Zintl phases for comparison.
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Material
Compositio
n

Temperatur
e (K)

Seebeck
Coefficient
(α) (μV/K)

Electrical
Conductivit
y (σ) (S/cm)

Thermal
Conductivit
y (κ)
(W/m·K)

Figure of
Merit (zT)

YbMg₂Bi₂ 600 - - - ~0.4[6][7]

YbMg₂Bi₂ 300 ~100 ~1100 ~3.36[8] -

YbMg₂Bi₁.₈Sb

₀.₂
723 - - - ~0.9[8]

YbMg₂BiSb 300 ~150 ~400 ~1.3 -

YbMg₂Bi₀.₈Sb

₁.₂
300 ~200 ~150 ~1.20[8] -

YbMg₂Sb₂ 300 >300 <50 ~2.7[8] -

Yb₀.₉₈Na₀.₀₂

Mg₂Sb₂
773 - - - ~0.6[9]

EuZn₂Sb₂ 720 - - - 0.98[10]

Yb₁₀MnSb₉ 825
> Yb-Mn-Sb

phases
- Ultralow ~0.34[11]

Performance Comparison of YbMg₂(Bi,Sb)₂
The substitution of bismuth (Bi) with antimony (Sb) in the YbMg₂Bi₂ structure provides a

powerful tool for tuning its thermoelectric properties.

Electronic Properties: As the Sb content (x in YbMg₂Bi₂₋ₓSbₓ) increases, the material

transitions from a metal-like degenerate semiconductor (for x ≤ 1) to a nondegenerate

semiconductor (for x > 1).[4][8] This is evidenced by a decrease in electrical conductivity and

an increase in the Seebeck coefficient with rising Sb concentration.[4] The underlying reason

for this is a change in the chemical bonding towards a more ionic nature, which leads to an

increased effective mass and a reduction in carrier concentration and mobility.[2][3][5]

Consequently, the power factor (α²σ), a measure of the electronic performance, tends to

decrease for Sb-rich compositions.[4][12]
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Thermal Properties: A significant advantage of forming the YbMg₂(Bi,Sb)₂ solid solution is the

substantial reduction in lattice thermal conductivity (κ_lat). The introduction of Sb atoms on the

Bi sites creates point defects, which effectively scatter heat-carrying phonons. This leads to a

dramatic drop in κ_lat, from approximately 3 W/m·K to nearly 1 W/m·K at room temperature for

intermediate compositions.[2][4][5] This reduction in thermal conductivity is a key factor in

enhancing the overall zT value, especially in the Bi-rich and intermediate compositions.[8]

Overall zT and Mechanical Stability: The interplay between the decreasing power factor and

the significantly reduced thermal conductivity results in an optimized zT value at intermediate

Sb concentrations. For instance, a zT of approximately 0.9 at 723 K has been reported for

YbMg₂Bi₁.₈Sb₀.₂.[8] Furthermore, substituting the heavier, less electronegative Bi with the

lighter, more electronegative Sb strengthens the chemical bonds. This leads to a stiffer lattice

and improved mechanical and thermal stability in the Sb-rich samples, which is a crucial

advantage for practical applications.[2][4][5]

When compared to other Zintl phases, the optimized compositions of YbMg₂(Bi,Sb)₂ show

competitive performance. For example, EuZn₂Sb₂ exhibits a zT of 0.98 at 720 K.[10] While the

peak zT of YbMg₂(Bi,Sb)₂ is comparable, its enhanced mechanical properties at higher Sb

concentrations make it a robust candidate for thermoelectric modules.

Experimental Protocols
The data presented in this guide are based on the following well-established experimental

methodologies:

Material Synthesis: Polycrystalline samples of YbMg₂Bi₂₋ₓSbₓ are typically synthesized

through a multi-step solid-state reaction method.

Mixing: High-purity elemental Yb, Mg, Bi, and Sb are weighed in stoichiometric ratios and

mixed. This process is often carried out inside an inert atmosphere (e.g., an argon-filled

glovebox) to prevent oxidation.

Milling/Alloying: The mixture can be subjected to high-energy ball milling to promote alloying

and create a homogeneous powder.[11]

Annealing: The powdered mixture is sealed in an evacuated quartz tube and annealed at

elevated temperatures (e.g., 773 K for 10 hours) to facilitate the formation of the desired Zintl
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phase.

Densification: The resulting powder is densified into a pellet using techniques like spark

plasma sintering (SPS) or hot pressing.[10][11] This step is crucial for achieving high-density

samples suitable for property measurements.

Thermoelectric Property Characterization:

Seebeck Coefficient (α) and Electrical Conductivity (σ): These properties are typically

measured simultaneously using a commercial system (e.g., ULVAC-RIKO ZEM series) over

a wide temperature range.

Thermal Conductivity (κ): The total thermal conductivity is calculated using the formula κ = D

* Cₚ * d, where D is the thermal diffusivity, Cₚ is the specific heat capacity, and d is the

density of the sample. The thermal diffusivity is measured using the laser flash method.

Hall Effect Measurements: The carrier concentration and mobility are determined from Hall

effect measurements.

Structural and Microstructural Analysis: X-ray diffraction (XRD) is used to confirm the phase

purity and determine the crystal structure. Scanning electron microscopy (SEM) coupled with

energy-dispersive X-ray spectroscopy (EDS) is employed to analyze the microstructure and

elemental composition.

Mechanical Properties: Vickers hardness testing is used to evaluate the mechanical

robustness of the materials.[4][5]

Visualization of Experimental Workflow
The following diagram illustrates the typical experimental workflow for synthesizing and

characterizing the YbMg₂(Bi,Sb)₂ Zintl phase for thermoelectric applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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